Cas no 2648914-71-8 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid
• CAS No: 2648914-71-8
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6123221
• PubChem ID: 165816404
• Update Time: 2025-08-03

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid
• 2648914-71-8
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-hydroxybutanoic acid
• EN300-1488354

• Inchi： 1S/C24H28N2O6/c1-15(10-11-22(28)26-21(12-13-27)23(29)30)25-24(31)32-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21,27H,10-14H2,1H3,(H,25,31)(H,26,28)(H,29,30)/t15?,21-/m0/s1
• InChI Key： JYNZEYJFOHEJDV-FXMQYSIJSA-N
• SMILES： O(C(NC(C)CCC(N[C@H](C(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid

Recent Advances in the Study of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid and Related Compound 2648914-71-8

The compound (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid, along with its related compound 2648914-71-8, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug development, peptide synthesis, and targeted therapies. This research brief aims to summarize the latest findings and advancements related to these compounds, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and characterization of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid, highlighting its role as a key intermediate in the production of peptide-based therapeutics. The compound's unique structural features, including the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxybutanoic acid moiety, make it a versatile building block for solid-phase peptide synthesis (SPPS). Researchers have optimized the synthesis protocols to improve yield and purity, which are critical for large-scale pharmaceutical applications.

In parallel, the compound 2648914-71-8 has been investigated for its potential as a novel therapeutic agent. Preliminary studies suggest that this molecule exhibits promising bioactivity, particularly in the modulation of specific enzymatic pathways. For instance, recent in vitro assays have demonstrated its inhibitory effects on certain proteases, which could be leveraged for the development of new treatments for conditions such as cancer and inflammatory diseases. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.

One of the most notable advancements in this area is the application of these compounds in the development of targeted drug delivery systems. Researchers have successfully conjugated (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid with various drug molecules, enhancing their stability and bioavailability. These conjugates have shown improved efficacy in preclinical models, paving the way for potential clinical trials. Additionally, the use of 2648914-71-8 as a scaffold for the design of small-molecule inhibitors has opened new avenues for drug discovery.

Despite these promising developments, challenges remain in the translation of these findings into clinical applications. Issues such as scalability, toxicity, and regulatory compliance need to be addressed to ensure the safe and effective use of these compounds. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of next-generation therapeutics.

In conclusion, the recent research on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-hydroxybutanoic acid and 2648914-71-8 underscores their potential as valuable tools in chemical biology and drug development. Continued exploration of their properties and applications will likely yield further breakthroughs, contributing to the advancement of personalized medicine and targeted therapies. This brief serves as a timely update for researchers and professionals seeking to stay abreast of the latest developments in this dynamic field.